molecular formula C12H12BrNO2 B8392478 6-Bromo-2-(dimethoxymethyl)quinoline

6-Bromo-2-(dimethoxymethyl)quinoline

Cat. No.: B8392478
M. Wt: 282.13 g/mol
InChI Key: IONRUVOHCQCWJS-UHFFFAOYSA-N
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Description

6-Bromo-2-(dimethoxymethyl)quinoline is a useful research compound. Its molecular formula is C12H12BrNO2 and its molecular weight is 282.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12BrNO2

Molecular Weight

282.13 g/mol

IUPAC Name

6-bromo-2-(dimethoxymethyl)quinoline

InChI

InChI=1S/C12H12BrNO2/c1-15-12(16-2)11-5-3-8-7-9(13)4-6-10(8)14-11/h3-7,12H,1-2H3

InChI Key

IONRUVOHCQCWJS-UHFFFAOYSA-N

Canonical SMILES

COC(C1=NC2=C(C=C1)C=C(C=C2)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-bromoquinaldine (111 mg, 0.500 mmol) in 1,4-dioxane (8 mL) was added selenium dioxide (111 mg, 1.00 mmol), and the mixture was heated at 100° C. for 1 h. The reaction mixture was diluted with ethyl acetate, filtered through Celite pad, and concentrated under reduced pressure. To the residue were added methanol (15 mL) and p-toluenesulfonic acid monohydrate (99 mg, 0.52 mmol), and the mixture was heated to reflux for 1.5 h. Diluted aqueous sodium hydroxide was added, and the mixture was extracted with ethyl acetate. The organic layer was washed with brine and dried on anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to afford 6-bromo-2-(dimethoxymethyl)quinoline (127 mg, 90%).
Quantity
111 mg
Type
reactant
Reaction Step One
Quantity
111 mg
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
99 mg
Type
reactant
Reaction Step Four
Quantity
15 mL
Type
solvent
Reaction Step Four

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